Cas no 2248288-60-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxy-1,3-oxazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxy-1,3-oxazole-4-carboxylate
• CAS No: 2248288-60-8
• MF: C₁₃H₈N₂O₆
• MW: 288.212423324585
• CID: 6524924
• PubChem ID: 165719474
• Update Time: 2025-06-09

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxy-1,3-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxy-1,3-oxazole-4-carboxylate
• 2248288-60-8
• EN300-6514211

• Inchi： 1S/C13H8N2O6/c1-19-13-14-9(6-20-13)12(18)21-15-10(16)7-4-2-3-5-8(7)11(15)17/h2-6H,1H3
• InChI Key： JMXCQGUEIXZLHQ-UHFFFAOYSA-N
• SMILES： O(C(C1=COC(=N1)OC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 288.03823598g/mol
• Monoisotopic Mass: 288.03823598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 98.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxy-1,3-oxazole-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxy-1,3-oxazole-4-carboxylate (CAS No. 2248288-60-8)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxy-1,3-oxazole-4-carboxylate (CAS No. 2248288-60-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindole derivatives and features a unique structural arrangement that includes a 1,3-dioxoisoindole moiety and a 2-methoxyoxazole carboxylate group. The combination of these functional groups endows the molecule with a range of potential biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxy-1,3-oxazole-4-carboxylate is characterized by its intricate framework, which includes multiple heterocyclic rings and functional groups. The isoindole ring system is known for its stability and ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. The 2-methoxyoxazole carboxylate group adds further complexity and reactivity to the molecule, potentially influencing its pharmacokinetic properties and biological activity.

Recent studies have highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxy-1,3-oxazole-4-carboxylate in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human immune cells. This suggests that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an anticancer agent. Preliminary studies have demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxy-1,3-oxazole-4-carboxylate can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colorectal cancer. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway, which are frequently dysregulated in cancer cells.

In addition to its anti-inflammatory and anticancer properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxy-1,3-oxazole-4-carboxylate has also shown promise in neuroprotective applications. Research has indicated that this compound can protect neurons from oxidative stress-induced damage and may have potential benefits in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated through its ability to scavenge free radicals and modulate intracellular signaling pathways involved in neuronal survival.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxy-1,3-o xazole -4-carboxylate have also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. This suggests that it may be suitable for development as an oral medication for various therapeutic indications. However, further research is needed to optimize its pharmacokinetic properties and ensure its safety and efficacy in humans.

The synthesis of 1,3-dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 2 - methoxy - 1 , 3 - oxazole - 4 - carboxylate has been reported using various synthetic routes. One common approach involves the condensation of an appropriate oxazoline derivative with an isoindole precursor followed by cyclization and oxidation steps. The choice of synthetic route can significantly impact the yield and purity of the final product, making it an important consideration for large-scale production.

In conclusion, 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 2 - methoxy - 1 , 3 - oxazole - 4 - carboxylate (CAS No . 2 , 48 , 888 -60 -8) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for addressing unmet medical needs in various disease areas.